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An In-depth Guide to the Physical Properties of Vesicular Volcanic Rocks

Introduction

Vesicular volcanic rocks, such as pumice and scoria, are extrusive igneous rocks characterized
by a high abundance of cavities known as vesicles.[1][2] These vesicles are the result of gas
bubbles being trapped within molten lava as it rapidly cools and solidifies upon eruption.[2][3][4]
The size, number, and interconnectivity of these vesicles fundamentally control the rock's
physical properties. This technical guide provides a comprehensive overview of the key
physical characteristics of vesicular volcanic rocks, details the experimental protocols for their
measurement, and explores the interrelationships between these properties. This information is
crucial for researchers in geology, materials science, and engineering for applications ranging
from construction aggregates to geothermal energy exploration.

Core Physical Properties

The defining feature of vesicular rocks is their porous nature, which dictates their density,
permeability, strength, and thermal characteristics. These properties can vary significantly
based on the magma'’s composition, volatile content, and eruption dynamics.

Density and Porosity

Porosity is the measure of void space within a rock, while density is its mass per unit volume. In
vesicular rocks, these two properties are inversely related. High vesicularity leads to high
porosity and low bulk density.
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e Pumice is known for its extremely high porosity and low density, often less than that of water,
allowing it to float.[5] It is typically formed from felsic magmas (rich in silica).[5]

e Scoria generally has lower porosity and thicker vesicle walls compared to pumice, resulting
in a higher density; it typically sinks in water.[5][6][7] Scoria is commonly associated with
mafic or intermediate magmas.[3][5]

e Vesicular Basalt is a common vesicular rock that exhibits a wide range of densities and
porosities depending on the extent of gas bubble entrapment during the cooling of basaltic
lava flows.[8][9]

Table 1: Summary of Density and Porosity Data for Vesicular Volcanic Rocks

. Porosity (% by oL
Rock Type Bulk Density Citation(s)
Volume)

Pumice < 1.0 g/cm3 64% - 90% [5]

_ 30% - 80% (up to 98%
Scoria 1.28 - >2.0 g/cm3 ) ) [5][10]
for reticulate scoria)

Vesicular Basalt ~1.5-2.3 g/cm3 2% - 40% [8][9]
Dacitic Lavas Not specified 9% - 43% [11]
Permeability

Permeability is the ability of a rock to transmit fluids. It is governed by the connectivity of its
pores (vesicles and microcracks). In vesicular rocks, high porosity does not always guarantee
high permeability. Pumice, for instance, can have numerous isolated vesicles, leading to high
porosity but relatively low permeability.[5] In contrast, the vesicles in scoria are often more
interconnected, enhancing its permeability.[5][6] Permeability is a critical parameter in
hydrogeology and geothermal reservoir engineering.

Table 2: Summary of Permeability Data for Vesicular Volcanic Rocks
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Permeability (various

Rock Type . Citation(s)
units)

Pumice 0.0003 - 0.002 cm/s [12]

Scoria 0.001 - 0.002 cm/s [12]

Vesicular Dacitic Clasts 10714 -10 11 m2 [13]

Dacitic Dome Lavas 1.54 x 10714 - 2.67 x 10719 m2 [11]

Mechanical Strength

The mechanical strength of vesicular rocks, typically measured as Uniaxial Compressive
Strength (UCS), is inversely correlated with porosity.[9][14] The presence of vesicles creates
stress concentrations, making the rock weaker than its non-vesicular equivalent. The strength
is influenced not only by total porosity but also by vesicle size, shape, and distribution.
Understanding these mechanical properties is vital for geotechnical engineering applications,
such as the use of scoria and pumice as lightweight aggregates.

Table 3: Summary of Uniaxial Compressive Strength (UCS) Data

Uniaxial Compressive o
Rock Type Citation(s)
Strength (UCS)

< 40 MPa (can range from 30 -

Vesicular Basalt [819]
88 MPa)

Volcanic Tuffs 1-50 MPa [8]

Dacitic Lavas 13.5-47.8 MPa [11]

Thermal Properties

The high porosity of vesicular rocks also influences their thermal properties. The trapped gas
within the vesicles is a poor conductor of heat, giving these rocks excellent thermal insulation

properties.
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» Thermal Conductivity: This property measures a material's ability to conduct heat. Due to
their high porosity, vesicular rocks generally have low thermal conductivity. For some dry
volcanogenic rocks, the average thermal conductivity is approximately 1.47 W/m°C.[15]
Another study on a specific volcanic rock found a thermal conductivity of about 0.49 W m—1
K-1 at room temperature.[16]

o Specific Heat: This is the amount of heat required to raise the temperature of a unit mass of
a substance by one degree. The average specific heat for some volcanic rocks is around 754
J/kg°C.[15]

Interrelationships of Physical Properties

The physical properties of vesicular volcanic rocks are intricately linked. The formation process,
driven by magma composition and eruption dynamics, establishes the primary characteristics
of vesicularity and crystal structure. These, in turn, dictate the secondary physical properties as
illustrated in the diagram below.
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Caption: Logical flow from primary geological controls to the physical properties of vesicular
rocks.

Experimental Protocols

Accurate characterization of vesicular rocks requires standardized laboratory procedures.
Below are detailed methodologies for measuring key physical properties.
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Density and Porosity Measurement

Several methods are used to determine the density and porosity of rock samples.[17]

» Methodology: Gas Pycnometry (Helium Displacement)

o

Sample Preparation: A rock sample of a known mass (M) is thoroughly dried in an oven to
remove all moisture and then cooled in a desiccator.

o Skeletal Volume Measurement: The sample is placed in a sealed chamber of a known
volume within a helium pycnometer.

o Helium, an inert gas that can penetrate very fine pores, is introduced into the chamber
from a reference volume at a known pressure.

o The gas expands into the sample chamber, and the resulting equilibrium pressure is
measured.

o Using the ideal gas law, the volume of the solid material (skeletal volume, V_skel) is
calculated by the instrument, excluding pore spaces.

o Skeletal Density (p_skel) is calculated as M / V_skel.

o Bulk Volume Measurement: The bulk volume (V_bulk), including pores, is determined
separately using methods like the caliper method (for regularly shaped samples) or
buoyancy techniques (Archimedes' principle).[10][17]

o Calculation:
» Total Porosity (®) is calculated as: ® = [(V_bulk - V_skel) / V_bulk] * 100%.

» Bulk Density (p_bulk) is calculated as: M / V_bulk.

Permeability Measurement

» Methodology: Constant Head Permeability Test
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o Sample Preparation: A cylindrical core sample of the rock is cut to a specific length and
diameter and is saturated with the test fluid (typically water or gas).

o Apparatus: The sample is placed in a permeameter, a device that seals the sides of the
core, allowing fluid to flow only through its length.

o Test Execution: A constant fluid pressure (or hydraulic head) is applied to one end of the
sample, and the fluid is allowed to flow through it.

o The volume of fluid (Q) that flows through the sample over a specific time period (t) is
collected and measured.

o The hydraulic gradient (i) across the sample is determined by measuring the difference in
hydraulic head (Ah) over the length of the sample (L).

o Calculation: Permeability (k) is calculated using Darcy's Law: k = (Q * L) / (A * Ah), where
A'is the cross-sectional area of the sample.

Uniaxial Compressive Strength (UCS) Measurement

o Methodology: Uniaxial Compression Test

o Sample Preparation: A cylindrical rock core is prepared with its ends cut parallel and
polished to ensure uniform loading. The length-to-diameter ratio is typically maintained
between 2.0 and 2.5.

o Apparatus: The sample is placed in a mechanical press capable of applying a controlled
axial load.

o Test Execution: A compressive axial load is applied to the sample at a constant strain rate
until the sample fails.[14]

o The maximum load (P_max) sustained by the rock before failure is recorded.

o Calculation: The Uniaxial Compressive Strength (UCS) is calculated as: UCS = P_max / A,
where A is the initial cross-sectional area of the sample.
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Caption: A standardized workflow for the physical characterization of vesicular rock samples.

Conclusion

Vesicular volcanic rocks exhibit a unique and highly variable range of physical properties that
are a direct consequence of their frothy origins. Their low density, high porosity, and insulative
characteristics make them valuable in various industrial applications, while their strength and
permeability are of significant interest in geotechnical and geological sciences. The complex
interplay between porosity, permeability, and mechanical strength underscores the importance
of detailed experimental characterization. The standardized protocols outlined in this guide
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provi

de a framework for researchers to obtain reliable and comparable data, furthering our

understanding of these fascinating geological materials.
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[https://www.benchchem.com/product/b77603394#physical-properties-of-vesicular-volcanic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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